6-Chloro-3-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid

• IUPAC Name: 6-chloro-3-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H5ClF3NO3/c9-5-2-1-4(6(13-5)7(14)15)16-3-8(10,11)12/h1-2H,3H2,(H,14,15)
• InChI Key: DHLOBGRCRFXNEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1OCC(F)(F)F)C(=O)O)Cl
• Molecular Formula: C8H5ClF3NO3
• Molecular Weight: 255.58 g/mol
• CAS No.: 2402829-49-4

Description

“6-Chloro-3-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid” is a chemical compound with the CAS Number: 1021043-31-1. It has a molecular weight of 255.58 and its IUPAC name is 3-chloro-6-(2,2,2-trifluoroethoxy)-2-pyridinecarboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5ClF3NO3/c9-4-1-2-5(13-6(4)7(14)15)16-3-8(10,11)12/h1-2H,3H2,(H,14,15). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Chemical Synthesis and Organic Chemistry

6-Chloro-3-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid serves as a versatile intermediate in the synthesis of various compounds. It's particularly useful in the development of pyridine derivatives due to its reactive chloro and carboxylic acid functional groups. For instance, Cottet and Schlosser (2004) demonstrated the regioexhaustive functionalization of chloro(trifluoromethyl)pyridines, turning them into carboxylic acids through a series of organometallic transformations. This process showcases the acid's potential in creating a variety of functionalized pyridines for further chemical exploration and application in pharmaceuticals and agrochemicals (Cottet & Schlosser, 2004).

Material Science

In material science, compounds derived from this compound have been studied for their potential in creating new materials. For example, the study by Ghosh, Savitha, and Bharadwaj (2004) explores the reactivity of pyridine tricarboxylic acid with Zn(II) salts under various conditions to form coordination polymers with unique structural properties. These materials could have implications in the development of novel catalysts, luminescent materials, or as components in molecular electronics (Ghosh, Savitha, & Bharadwaj, 2004).

Environmental Science

While directly related studies to this compound in environmental science were not identified, compounds with similar structures have been evaluated for their environmental impact. Research on novel perfluoroether carboxylic and sulfonic acids in surface water highlights the emerging concern over fluorinated compounds in the environment. Such studies underscore the importance of understanding the environmental fate and impact of fluorinated pyridines and their derivatives (Pan et al., 2018).

Safety and Hazards

The compound has several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

Trifluoromethylpyridines, including “6-Chloro-3-(2,2,2-trifluoroethoxy)pyridine-2-carboxylic acid”, have found applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future.